Cas no 2228304-27-4 (4-(3,3,3-trifluoropropyl)-1H-imidazole)

• Product Name: 4-(3,3,3-trifluoropropyl)-1H-imidazole
• CAS No: 2228304-27-4
• MF: C₆H₇F₃N₂
• MW: 164.128391504288
• CID: 6083494
• PubChem ID: 154525686
• Update Time: 2025-05-25

4-(3,3,3-trifluoropropyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(3,3,3-trifluoropropyl)-1H-imidazole
• 5-(3,3,3-Trifluoropropyl)-1H-imidazole
• 2228304-27-4
• EN300-1950679
• ZGLTXDPMSFQZNT-UHFFFAOYSA-N
• SCHEMBL23414979
• CS-0255978

• Inchi： 1S/C6H7F3N2/c7-6(8,9)2-1-5-3-10-4-11-5/h3-4H,1-2H2,(H,10,11)
• InChI Key： ZGLTXDPMSFQZNT-UHFFFAOYSA-N
• SMILES： FC(CCC1=CN=CN1)(F)F

Computed Properties

• Exact Mass: 164.05613272g/mol
• Monoisotopic Mass: 164.05613272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-(3,3,3-trifluoropropyl)-1H-imidazole

4-(3,3,3-Trifluoropropyl)-1H-Imidazole: A Comprehensive Overview

4-(3,3,3-Trifluoropropyl)-1H-Imidazole, also known by its CAS number 2228304-27-4, is a versatile organic compound that has garnered significant attention in the fields of pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its unique structure, which combines the imidazole ring—a five-membered heterocyclic aromatic compound—with a trifluoropropyl substituent. The trifluoropropyl group introduces interesting electronic and steric properties, making this compound a valuable building block in various chemical reactions.

The imidazole ring in 4-(3,3,3-Trifluoropropyl)-1H-Imidazole is a key structural feature that contributes to its reactivity and stability. Imidazoles are known for their ability to act as both acids and bases due to the presence of nitrogen atoms in the ring. This property makes them excellent candidates for hydrogen bonding and coordination chemistry. The trifluoropropyl substituent further enhances the molecule's functionality by introducing fluorine atoms, which are highly electronegative and can significantly influence the electronic environment of the molecule.

Recent studies have highlighted the potential of 4-(3,3,3-Trifluoropropyl)-1H-Imidazole in drug discovery. Researchers have explored its ability to act as a ligand in metalloenzyme inhibitors, particularly in targeting enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The trifluoropropyl group has been shown to improve the molecule's bioavailability and selectivity, making it a promising candidate for future therapeutic agents.

In addition to its pharmaceutical applications, 4-(3,3,3-Trifluoropropyl)-1H-Imidazole has found use in materials science. Its ability to form stable coordination complexes with transition metals has led to its application in catalysis and sensor development. For instance, imidazole-based sensors have been developed for detecting heavy metal ions in aqueous solutions, leveraging the molecule's ability to coordinate with these ions through its nitrogen atoms.

The synthesis of 4-(3,3,3-Trifluoropropyl)-1H-Imidazole typically involves a two-step process: the preparation of the imidazole ring followed by alkylation with a trifluoropropyl group. Recent advancements in catalytic methods have improved the efficiency and scalability of this synthesis. For example, the use of palladium catalysts has enabled more selective alkylation reactions, reducing byproduct formation and enhancing yield.

The physical properties of 4-(3,3,3-Trifluoropropyl)-1H-Imidazole are also noteworthy. Its melting point is relatively high due to the strong hydrogen bonding within the imidazole ring. The presence of fluorine atoms increases the molecule's lipophilicity, which is advantageous for certain applications such as drug delivery systems where lipophilic properties are desired.

In terms of environmental impact, 4-(3,3,3-Trifluoropropyl)-1H-Imidazole has been studied for its biodegradability and toxicity. Initial studies suggest that it is not highly toxic to aquatic life under standard conditions; however, further research is needed to fully understand its environmental fate and potential risks.

The versatility of 4-(3,3,3-Trifluoropropyl)-1H-Imidazole lies in its ability to serve as a platform for further chemical modifications. By varying substituents on the imidazole ring or altering the trifluoropropyl group, chemists can tailor the molecule's properties for specific applications. This adaptability underscores its importance as a key intermediate in organic synthesis.

In conclusion,
4-(
³³³
-trifluoropropyl)-1H-imidazole (CAS No: 2228304-27-4) is a multifaceted compound with significant potential across various scientific domains. Its unique structure and functional groups make it an invaluable tool in drug discovery,
materials science,
and organic synthesis.
As research continues to uncover new applications and improve synthetic methods,
this compound will undoubtedly play an increasingly important role in advancing modern chemistry.